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Compound of Interest

Compound Name: 4,7-Dimethylquinolin-2(1h)-one

Cat. No.: B052464 Get Quote

An In-depth Technical Guide on 4,7-Dimethylquinolin-2(1H)-one

This technical guide provides a comprehensive overview of the physical, chemical, and

biological properties of 4,7-Dimethylquinolin-2(1H)-one. The information is tailored for

researchers, scientists, and drug development professionals, with a focus on structured data,

experimental methodologies, and visual representations of key processes.

Core Compound Identification
4,7-Dimethylquinolin-2(1H)-one, also known as 4,7-dimethyl-2-quinolone, belongs to the

quinolinone class of heterocyclic organic compounds. The quinolinone scaffold is a privileged

structure in medicinal chemistry, forming the core of numerous biologically active molecules.[1]

[2] This specific derivative is characterized by methyl groups at positions 4 and 7 of the

quinolin-2(1H)-one core.
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Property Data Reference

IUPAC Name
4,7-Dimethylquinolin-2(1H)-

one

Synonyms
4,7-Dimethyl-2-quinolone, NSC

108252
[3]

CAS Number 2585-18-4 [4][5]

Molecular Formula C₁₁H₁₁NO [5]

Molecular Weight 173.21 g/mol [4][5]

MDL Number MFCD00085876 [4][5]

Physicochemical Properties
Detailed experimental data on the physical properties of 4,7-Dimethylquinolin-2(1H)-one,

such as melting point, boiling point, and solubility, are not readily available in the reviewed

literature. Similarly, specific spectral data (¹H-NMR, ¹³C-NMR, IR, Mass Spectrometry) for this

compound could not be sourced. Researchers investigating this molecule would need to

perform empirical analysis to determine these values. General instrumentation for such

characterization is outlined in the experimental protocols section.

Synthesis and Experimental Protocols
While a specific, peer-reviewed protocol for the synthesis of 4,7-Dimethylquinolin-2(1H)-one
was not found, a general and robust method for creating 4-substituted quinolinones is the

Conrad-Limpach synthesis.[6][7] This reaction involves the condensation of an aniline with a β-

ketoester, followed by a high-temperature cyclization.[7][8]

Representative Synthesis Protocol: Modified Conrad-
Limpach Synthesis
This protocol describes a plausible pathway to synthesize 4,7-Dimethylquinolin-2(1H)-one
starting from m-toluidine and ethyl acetoacetate.
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Step 1: Condensation

Step 2: Thermal Cyclization

Purification

m-Toluidine + Ethyl Acetoacetate

Intermediate:
Ethyl 3-(3-methylphenylamino)crotonate

 Room Temp 

Acid Catalyst (e.g., HCl)

Heat Intermediate in
High-Boiling Solvent

(e.g., Mineral Oil)

4,7-Dimethyl-4-hydroxyquinolin-2(1H)-one

 ~250°C 

Final Product:
4,7-Dimethylquinolin-2(1H)-one

 Tautomerization 

Cool Reaction Mixture

Precipitate Collection
(Filtration)

Recrystallization

Pure 4,7-Dimethylquinolin-2(1H)-one

Click to download full resolution via product page

Caption: Simplified pathway for apoptosis induction by quinolin-2-one derivatives.
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Antimicrobial Mechanism of Action
The antibacterial properties of quinolin-2-ones, particularly against resistant Gram-positive

strains, are also of significant interest. One identified mechanism is the inhibition of

dihydrofolate reductase (DHFR), an essential enzyme in the bacterial folate synthesis pathway,

which is critical for DNA synthesis and repair. [9]Certain derivatives have also demonstrated

potent activity against bacterial biofilms, which are notoriously difficult to eradicate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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